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Introduction

BBO0-10203 is a first-in-class, orally bioavailable small molecule designed to selectively inhibit
the interaction between RAS proteins and phosphoinositide 3-kinase alpha (PI3Ka).[1][2] This
novel mechanism of action aims to block RAS-mediated activation of the PI3Ka/AKT signaling
pathway, a critical driver in many human cancers, while avoiding the dose-limiting
hyperglycemia associated with direct PI3Ka kinase inhibitors.[2][3] Preclinical data suggest that
BBO0-10203 holds promise for the treatment of a variety of solid tumors, including those with
KRAS mutations, PIK3CA mutations, and HER2 amplification.[3][4] This technical guide
provides a comprehensive summary of the preclinical data for BBO-10203, including detailed
experimental protocols and quantitative data, to support further research and development
efforts.

Mechanism of Action

BBO-10203 covalently binds to a specific cysteine residue (Cys242) within the RAS-binding
domain (RBD) of the p110a catalytic subunit of PI3Ka.[1] This covalent modification sterically
hinders the interaction between PI3Ka and all RAS isoforms (K-RAS, H-RAS, and N-RAS),
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thereby preventing the RAS-GTP-mediated activation of PI3Ka and subsequent downstream
signaling through AKT.[1][5] A key advantage of this "RAS:PI3Ka breaker" approach is that it
does not inhibit the catalytic activity of PI3Ka directly, thus preserving insulin-mediated glucose
metabolism, which is not dependent on RAS-PI3Ka interaction.[2][3]
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Caption: BB0O-10203 Mechanism of Action.
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Quantitative Data Summary
In Vitro Activity

BBO0-10203 demonstrates potent and selective inhibition of pAKT signaling in a variety of
human cancer cell lines with diverse genetic backgrounds.

PAKT
Cell Line Cancer Type Key Mutations  Inhibition Reference
IC50/EC50
HER2 amp,
BT-474 Breast Cancer IC50<0.1 pM [6]
PIK3CA K111N
18 Breast
HER2 amp or Mean EC50: 3.2
Cancer Cell Breast Cancer [2]
) PIK3CA mut nM
Lines
HER2-amplified ]
) Various HER2 amp IC50 <10 nM [7]
cell lines
Esophageal
HER2 amp,
KYSE-410 Squamous Cell - [8]
. KRAS G12C
Carcinoma

Non-Small Cell
NCI-H358 KRAS G12C - 9]
Lung Cancer

Non-Small Cell
NCI-H2122 KRAS G12C - 9]
Lung Cancer

Colorectal
SW620 KRAS G12V - [9]
Cancer
MCF7 Breast Cancer PIK3CA E545K - [2]
HER2+, PIK3CA
MDA-MB-453 Breast Cancer - [2]

H1047R

Note: A comprehensive list of IC50/EC50 values for all tested cell lines is not publicly available.
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In Vivo Efficacy

BBO0-10203 exhibits robust anti-tumor activity in various xenograft models, both as a
monotherapy and in combination with standard-of-care agents.
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Tumor
Growth
Xenograft Cancer . o
Treatment Dosing Inhibition Reference
Model Type
(TGI) /
Outcome
Breast 100 mg/kg,
BT-474 BBO-10203 ] 88% TGl [2]
Cancer oral, daily
Esophageal
phag Significant
Squamous 30 mg/kg,
KYSE-410 BBO-10203 _ tumor [8]
Cell oral, daily ]
_ regression
Carcinoma
Dose-
Esophageal dependent
1-100 mg/kg,
Squamous ) pAKT
KYSE-410 BBO-10203 oral, single o [8]
Cell inhibition
) dose
Carcinoma (max ~80% at
30 mg/kg)
Various CDX
KRAS mutant - Average TGl
and PDX BBO-10203 Not specified [10]
cancers > 70%
models
Enhanced
BT-474, Breast BBO-10203 + - ]
Not specified anti-tumor [2]
MDA-MB-453  Cancer Trastuzumab o
activity
BBO-10203 + Enhanced
Breast N )
MCF7 Fulvestrant or  Not specified anti-tumor [2]
Cancer o o
Palbociclib activity
BBO-10203 +
Non-Small Combination
NCI-H358, BBO-8520 N o
Cell Lung Not specified activity [9]
NCI-H2122 (KRAS G12C
Cancer S observed
inhibitor)
Combination
Colorectal BBO-10203 + B o
SW620 ] Not specified activity [9]
Cancer Irinotecan
observed
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harmacokinetics and Saf

Parameter Value/Observation Species Reference

Good, with dose-
Oral Bioavailability proportional plasma Mouse [11]

levels

No induction of
hyperglycemia or
Glucose Metabolism hyperinsulinemia in Mouse [2][8]
oral glucose tolerance
tests

Well-tolerated in
Safety o ) Mouse [12]
preclinical species

Experimental Protocols
PAKT Inhibition Assay (Western Blot)

Cell Culture and Treatment: Human cancer cell lines are seeded in appropriate growth
medium and allowed to adhere overnight. Cells are then treated with a dose range of BBO-
10203 or vehicle control for a specified period (e.g., 4 hours).

Cell Lysis: Following treatment, cells are washed with ice-cold PBS and lysed with a suitable
lysis buffer containing protease and phosphatase inhibitors.

Protein Quantification: The total protein concentration of each lysate is determined using a
standard protein assay (e.g., BCA assay).

SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated
by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred
to a polyvinylidene difluoride (PVDF) membrane.

Immunoblotting: The membrane is blocked and then incubated with primary antibodies
specific for phosphorylated AKT (pAKT) (e.g., Ser473) and total AKT. A loading control
antibody (e.g., B-actin or GAPDH) is also used.
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o Detection: After washing, the membrane is incubated with appropriate horseradish
peroxidase (HRP)-conjugated secondary antibodies. The protein bands are visualized using
an enhanced chemiluminescence (ECL) detection system.

e Quantification: The intensity of the pAKT and total AKT bands is quantified using
densitometry software. The pAKT/total AKT ratio is calculated and normalized to the vehicle
control.

Cell Viability/Clonogenic Assay

o Cell Seeding: Cells are seeded at a low density in multi-well plates.

o Compound Treatment: The following day, cells are treated with various concentrations of
BBO-10203, alone or in combination with other agents. Media and compounds are
replenished periodically (e.g., twice a week).

e Incubation: Plates are incubated for an extended period (e.g., 7-14 days) to allow for colony
formation.

e Colony Staining and Quantification: Colonies are fixed and stained with a solution such as
crystal violet. The number and/or area of colonies are quantified using imaging software or a
plate reader. Cell confluence can also be monitored over time using an automated imaging
system like the Incucyte.[1]

In Vivo Xenograft Studies

o Cell Implantation: A suspension of human tumor cells is subcutaneously injected into the
flank of immunocompromised mice (e.g., hude mice).

e Tumor Growth and Randomization: Tumors are allowed to grow to a specified mean volume
(e.g., 150-200 mms3). Mice are then randomized into treatment and control groups.

e Drug Administration: BBO-10203 is administered orally at specified doses and schedules
(e.g., daily). The vehicle control is administered to the control group.

e Tumor Measurement: Tumor volume is measured periodically (e.g., twice weekly) using
calipers. Tumor volume is calculated using the formula: (Length x Width?)/2.
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o Data Analysis: Tumor growth inhibition (TGI) is calculated at the end of the study. Statistical
analysis is performed to compare tumor growth between treatment and control groups.

Oral Glucose Tolerance Test (OGTT) in Mice

o Fasting: Mice are fasted overnight (e.g., 16 hours) with free access to water.

o Baseline Glucose Measurement: A baseline blood glucose level is measured from a tail vein
blood sample using a glucometer.

e Drug Administration: BBO-10203 or vehicle is administered orally.

¢ Glucose Challenge: After a specified time post-drug administration (e.g., 60 minutes), a
bolus of glucose (e.g., 2 g/kg) is administered orally.

e Blood Glucose Monitoring: Blood glucose levels are measured at various time points after
the glucose challenge (e.g., 15, 30, 60, 90, and 120 minutes).

o Data Analysis: The area under the curve (AUC) for blood glucose levels is calculated and
compared between treatment and control groups to assess the impact on glucose tolerance.
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Caption: BB0O-10203 Preclinical Evaluation Workflow.
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Conclusion

The preclinical data for BBO-10203 strongly support its potential as a novel therapeutic agent
for cancers driven by the RAS-PI3Ka signaling pathway. Its unique mechanism of action, which
selectively disrupts the RAS-PI3Ka interaction without inhibiting the PI3Ka kinase domain,
translates to potent anti-tumor efficacy while mitigating the risk of hyperglycemia. The in vitro
and in vivo studies demonstrate significant activity across a range of cancer models, both as a
monotherapy and in combination with existing therapies. These promising preclinical findings
have paved the way for the clinical evaluation of BBO-10203 in patients with advanced solid
tumors.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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